Cas no 1096221-44-1 (1-(2-methylphenyl)methyl-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one)

• Product Name: 1-(2-methylphenyl)methyl-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one
• CAS No: 1096221-44-1
• MF: C₁₇H₂₀N₂O₃S
• MW: 332.417303085327
• CID: 5823888
• PubChem ID: 36607510
• Update Time: 2025-11-02

1-(2-methylphenyl)methyl-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylphenyl)methyl-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one
• 1-[(2-methylphenyl)methyl]-5-pyrrolidin-1-ylsulfonylpyridin-2-one
• F3406-9349
• VU0625528-1
• 1-[(2-methylphenyl)methyl]-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one
• AKOS021951885
• 1-(2-methylbenzyl)-5-(pyrrolidin-1-ylsulfonyl)pyridin-2(1H)-one
• 1096221-44-1

• Inchi： 1S/C17H20N2O3S/c1-14-6-2-3-7-15(14)12-18-13-16(8-9-17(18)20)23(21,22)19-10-4-5-11-19/h2-3,6-9,13H,4-5,10-12H2,1H3
• InChI Key： RYPHCLQAWDFPDW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(N(CC2C=CC=CC=2C)C=1)=O)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 332.11946368g/mol
• Monoisotopic Mass: 332.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 1-(2-methylphenyl)methyl-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one

Comprehensive Overview of 1-(2-methylphenyl)methyl-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one (CAS No. 1096221-44-1)

1-(2-methylphenyl)methyl-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one (CAS No. 1096221-44-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, often referred to in abbreviated forms for ease of communication, belongs to the class of sulfonylated dihydropyridinones, which are known for their versatility in medicinal chemistry. The presence of both a pyrrolidine sulfonyl group and a methylphenyl moiety enhances its reactivity and makes it a valuable intermediate in drug discovery and development.

The molecular structure of 1-(2-methylphenyl)methyl-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one includes a dihydropyridin-2-one core, which is a common scaffold in bioactive molecules. This core is functionalized with a pyrrolidine-1-sulfonyl group at the 5-position and a (2-methylphenyl)methyl substituent at the 1-position. Such structural attributes contribute to its potential interactions with biological targets, particularly in the context of enzyme inhibition and receptor modulation. Researchers are increasingly exploring its utility in the design of novel therapeutic agents, especially in areas like central nervous system (CNS) disorders and inflammatory diseases.

In recent years, the demand for sulfonamide-based compounds like 1-(2-methylphenyl)methyl-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one has surged, driven by their broad-spectrum biological activities. The pyrrolidine sulfonyl moiety, in particular, is known to enhance solubility and bioavailability, making it a preferred choice for drug formulation. Additionally, the methylphenyl group introduces lipophilicity, which can improve membrane permeability—a critical factor in drug delivery. These properties align with current trends in precision medicine and targeted therapy, where researchers prioritize compounds with optimized pharmacokinetic profiles.

The synthesis of 1-(2-methylphenyl)methyl-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one typically involves multi-step organic reactions, including sulfonylation and N-alkylation processes. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions have been employed to improve yield and purity. Given the growing emphasis on green chemistry, efforts are also underway to develop more sustainable synthetic routes for this compound, minimizing waste and energy consumption. These innovations are particularly relevant in the context of environmentally friendly pharmaceutical manufacturing, a hot topic in the industry.

From a commercial perspective, 1-(2-methylphenyl)methyl-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its market value is influenced by factors such as purity, scalability of synthesis, and demand from the drug discovery sector. As the pharmaceutical industry continues to invest in small molecule therapeutics, compounds like this are expected to play a pivotal role in the development of next-generation drugs. Furthermore, its potential applications in cancer research and neurodegenerative diseases have sparked interest among academic and industrial researchers alike.

In summary, 1-(2-methylphenyl)methyl-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one (CAS No. 1096221-44-1) represents a promising compound with diverse applications in medicinal chemistry and drug development. Its unique structural features, combined with its potential biological activities, make it a subject of ongoing research. As the scientific community continues to explore its capabilities, this compound is likely to remain a key player in the advancement of therapeutic innovations and pharmaceutical sciences. For researchers and industry professionals, staying updated on the latest developments related to this molecule is essential for leveraging its full potential.